Cas no 2228235-44-5 (tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate
• CAS No: 2228235-44-5
• MF: C₁₀H₁₅BrN₂O₃
• MW: 291.141701936722
• CID: 6475612
• PubChem ID: 165656116
• Update Time: 2025-10-29

tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate
• EN300-1896493
• 2228235-44-5

• Inchi： 1S/C10H15BrN2O3/c1-10(2,3)16-9(15)13-5-7(12-6-13)8(14)4-11/h5-6,8,14H,4H2,1-3H3
• InChI Key： JEDVCQFZQPCLOA-UHFFFAOYSA-N
• SMILES： BrCC(C1=CN(C=N1)C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 290.02660g/mol
• Monoisotopic Mass: 290.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate (CAS No. 2228235-44-5)

tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate (CAS No. 2228235-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring a bromo and hydroxyethyl functional group, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

The compound's tert-butyl group provides steric protection, enhancing its stability during synthetic transformations. This attribute is crucial for researchers who require high-purity intermediates for complex multi-step reactions. The presence of the imidazole ring further contributes to its reactivity, enabling it to participate in diverse chemical reactions, such as nucleophilic substitutions and cross-coupling reactions. These properties make tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate a valuable tool in modern synthetic chemistry.

In recent years, the demand for CAS No. 2228235-44-5 has increased due to its role in the synthesis of novel drug candidates. For instance, it has been explored in the development of compounds targeting inflammatory diseases and metabolic disorders. The compound's ability to serve as a precursor for hydroxyethyl-containing molecules aligns with current trends in drug design, where such moieties are often incorporated to improve solubility and bioavailability.

From an analytical perspective, tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate is characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and identity, which are critical for its use in high-stakes research. The bromo substituent, in particular, is easily detectable via NMR, providing a reliable marker for quality control.

The compound's synthesis typically involves the protection of the imidazole nitrogen with a tert-butyloxycarbonyl (Boc) group, followed by functionalization at the 4-position. This approach is favored for its efficiency and scalability, making CAS No. 2228235-44-5 accessible to both academic and industrial researchers. Recent advancements in green chemistry have also explored eco-friendly routes to produce this intermediate, addressing growing concerns about sustainable manufacturing practices.

Given the rising interest in personalized medicine and targeted therapies, tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate is poised to play a pivotal role in future drug development. Its compatibility with automated synthesis platforms and combinatorial chemistry further enhances its appeal. As researchers continue to uncover new applications for this compound, its significance in the pharmaceutical industry is expected to grow exponentially.

In summary, tert-butyl 4-(2-bromo-1-hydroxyethyl)-1H-imidazole-1-carboxylate (CAS No. 2228235-44-5) is a multifaceted compound with broad utility in synthetic and medicinal chemistry. Its unique structural features, combined with its reactivity and stability, make it an indispensable asset for researchers aiming to innovate in drug discovery and development. As the scientific community delves deeper into its potential, this compound will undoubtedly remain a topic of keen interest and exploration.